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Undecane-1,11-diol in Polymer Science

Undecane-1,11-diol (chemical formula: C₁₁H₂₄O₂) is a long-chain aliphatic diol, meaning it has hydroxyl

groups (-OH) at both ends of an 11-carbon chain [1]. Its primary role in polymer development is as a

monomer, a building block for creating polyesters.

This diol is used to synthesize a class of polymers known as poly(n-alkylene oxalate)s (PAOx) [2]. In this

context, it reacts with oxalic acid (or its derivatives) to form a polymer chain. The length of the diol's carbon

chain is a critical factor that influences the final polymer's properties, including its melting point,

crystallization behavior, and crucially, its degradation rate [2].

The following diagram outlines the general workflow for developing and evaluating such polymers, as

described in the literature.
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Key Experimental Protocols

While specific protocols for undecane-1,11-diol polymers are not fully detailed in the search results, the

general methodologies for creating and testing this class of polymers are as follows:

Polymer Synthesis: The common method is melt polycondensation [2]. This typically involves:
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Transesterification: A diester (like dimethyl oxalate) is reacted with a diol (like undecane-1,11-
diol) at high temperatures (e.g., 180°C) under an inert nitrogen atmosphere. A catalyst, often
tetrabutyl titanate (TBT), is used to facilitate the reaction.

Polycondensation: The pressure is reduced (e.g., below 100 Pa), and the temperature is
increased (e.g., to 220°C) to remove byproducts (like methanol) and build the polymer's

molecular weight [2].
Degradation Testing: A key metric for these polymers is seawater degradation, given their potential

to address marine plastic pollution.
Sample Preparation: Polymer films are prepared and cut into specific dimensions (e.g., 20 mm

x 20 mm).
Exposure: Samples are immersed in natural seawater, which is aerated and maintained at a

constant temperature (e.g., 25°C or 40°C) to simulate environmental conditions.
Monitoring: The degradation process is tracked over time by monitoring the weight loss of the

samples and analyzing changes in their surface morphology and chemical structure [2].

Comparative Data and Properties

The table below summarizes the general relationship between diol chain length and polymer properties, as

indicated by research on poly(n-alkylene oxalate)s. Note that this is a conceptual framework based on the

search results, as specific quantitative data for undecane-1,11-diol polymers was not available.

Polymer Property
Influence of Diol
Chain Length

Context from Research

Biodegradation
Rate

Generally decreases
as chain length

increases [2]

Shorter chains (e.g., from ethylene glycol) have higher
degradation rates. Longer chains (e.g., from

undecanediol) offer greater hydrophobicity and slower
degradation [2].

Crystallinity &
Melting Point

Exhibits "odd-even"
fluctuation and is highly

tunable [2]

The melting point and crystallization behavior are
significantly influenced by the number of methylene

groups in the diol, allowing for property design [2].

Seawater
Degradation

PAOx class shows high

potential compared to
PLA or PHA [2]

The easily hydrolyzable oxalate linkage in the polymer

backbone makes PAOx promising for seawater
degradation, a key advantage over some commercial

bioplastics [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s571510?utm_src=pdf-body
https://www.smolecule.com/products/s571510?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.smolecule.com/products/s571510?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.sciencedirect.com/science/article/abs/pii/S2589234723000647
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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